Cas no 1780617-56-2 (methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate)

• Product Name: methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• CAS No: 1780617-56-2
• MF: C₉H₁₂F₃N₃O₂
• MW: 251.20569229126
• CID: 6414691
• PubChem ID: 105509215
• Update Time: 2025-06-13

methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate
• EN300-1121104
• 1780617-56-2

• Inchi： 1S/C9H12F3N3O2/c1-4(2)15-7(13)5(9(10,11)12)6(14-15)8(16)17-3/h4H,13H2,1-3H3
• InChI Key： XZFTZQLMUUGEHU-UHFFFAOYSA-N
• SMILES： FC(C1C(C(=O)OC)=NN(C=1N)C(C)C)(F)F

Computed Properties

• Exact Mass: 251.08816112g/mol
• Monoisotopic Mass: 251.08816112g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.1Ų

Additional information on methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate

Research Brief on Methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 1780617-56-2)

Methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 1780617-56-2) is a pyrazole derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its trifluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, agrochemicals, and pharmaceutical agents, highlighting its importance in modern synthetic chemistry.

The synthesis of methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate typically involves multi-step reactions, including cyclization and esterification processes. Advanced techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS) are employed to confirm its structural integrity. Recent publications have reported optimized synthetic routes that improve yield and purity, making this compound more accessible for research and industrial applications.

In medicinal chemistry, this pyrazole derivative has been investigated for its role in modulating key biological targets. For instance, studies have demonstrated its potential as a scaffold for developing inhibitors of protein kinases and other enzymes involved in inflammatory and oncogenic pathways. The trifluoromethyl group enhances the compound's metabolic stability and binding affinity, making it a valuable moiety in drug design. Computational modeling and in vitro assays have further validated its interactions with target proteins, providing insights into structure-activity relationships (SAR).

Beyond pharmaceuticals, methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate has shown promise in agrochemical research. Its structural features contribute to the development of novel pesticides and herbicides with improved efficacy and environmental safety. Recent field trials have indicated its potential as a lead compound for crop protection agents, addressing challenges such as pest resistance and toxicity.

In conclusion, methyl 5-amino-1-(propan-2-yl)-4-(trifluoromethyl)-1H-pyrazole-3-carboxylate (CAS: 1780617-56-2) represents a critical building block in both pharmaceutical and agrochemical industries. Ongoing research continues to uncover its diverse applications, driven by its unique chemical properties and biological activity. Future studies are expected to explore its potential in emerging therapeutic areas and sustainable agriculture, further solidifying its role in advancing chemical biology.